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Compound of Interest

Compound Name: Yohimbine-13C,d3

Cat. No.: B12056476 Get Quote

Essential Safety and Handling of Yohimbine-
13C,d3
For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling,

Operation, and Disposal

Yohimbine-13C,d3, a potent compound, necessitates stringent safety protocols to ensure the

well-being of laboratory personnel. This guide provides essential, immediate safety and

logistical information, including detailed operational and disposal plans, to minimize exposure

risk and maintain a safe research environment. Adherence to these procedures is critical due to

the compound's acute toxicity if swallowed, inhaled, or in contact with skin.

Immediate Safety and Hazard Information
Yohimbine-13C,d3 is classified as acutely toxic.[1][2] The primary routes of exposure are

ingestion, skin absorption, and inhalation.[3] Exposure can lead to a range of adverse effects,

including nausea, vomiting, elevated blood pressure, increased heart rate, anxiety, and

tremors.[4][5][6] In severe cases, it can be fatal.[2][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12056476?utm_src=pdf-interest
https://www.benchchem.com/product/b12056476?utm_src=pdf-body
https://www.benchchem.com/product/b12056476?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/731242
https://cdn.caymanchem.com/cdn/msds/19869m.pdf
https://sst.semiconductor-digest.com/2000/08/prevent-exposure-to-potent-compounds/
https://www.mskcc.org/cancer-care/integrative-medicine/herbs/yohimbe
https://www.nccih.nih.gov/health/yohimbe
https://www.webmd.com/vitamins/ai/ingredientmono-759/yohimbe
https://cdn.caymanchem.com/cdn/msds/19869m.pdf
https://sds.edqm.eu/pdf/SDS/EDQM_201600968_1.0_SDS_EN.pdf?ref=1526370150
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Description Signal Word

Acute Toxicity, Oral Category 3 Danger

Acute Toxicity, Dermal Category 3 Danger

Acute Toxicity, Inhalation Category 3 Danger

Data sourced from Sigma-Aldrich Safety Data Sheet for Yohimbine-(methyl-13C,d3 ester).[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following

equipment is mandatory when handling Yohimbine-13C,d3.
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection

Powered Air-Purifying

Respirator (PAPR) or N95

Respirator

A PAPR is recommended for

operations with a higher risk of

aerosolization.[8][9] For lower-

risk activities, a properly fit-

tested N95 respirator can be

used.[8]

Hand Protection Double Nitrile Gloves

Wear two pairs of nitrile

gloves. The outer pair must be

changed immediately upon

contamination.

Body Protection Disposable Coveralls

Impermeable disposable

coveralls are required to

prevent skin contact.[8][10]

Eye Protection
Chemical Splash Goggles and

Face Shield

Goggles should provide a

complete seal around the

eyes. A face shield offers an

additional layer of protection.

[8][10]

Foot Protection Disposable Shoe Covers

To be worn in the designated

handling area and removed

before exiting.[8]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for safely handling potent compounds.[8] All handling of

Yohimbine-13C,d3 should be performed within a certified chemical fume hood or a glove box

to minimize inhalation exposure.

1. Preparation and Pre-Handling:
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Ensure the work area is clean and uncluttered.

Prepare all necessary equipment and reagents before introducing the compound.

Verify that the fume hood or glove box is functioning correctly.

Don all required PPE as specified in the table above.

2. Weighing and Aliquoting:

Use a dedicated, calibrated analytical balance inside the containment unit.

Handle the solid compound with care to avoid generating dust.

Use appropriate tools (e.g., non-sparking spatulas) for transfer.

Close the container immediately after dispensing.

3. Dissolution:

Slowly add the solvent to the solid Yohimbine-13C,d3 to prevent splashing.

Keep the container covered as much as possible during the process.

If sonication is required, ensure the container is sealed.

4. Post-Handling and Decontamination:

Decontaminate all surfaces and equipment that came into contact with the compound using

a suitable cleaning agent (e.g., a solution of detergent and water, followed by a solvent

rinse).

Carefully doff PPE, avoiding self-contamination, and dispose of it as hazardous waste.[8]

Wash hands thoroughly with soap and water after removing PPE.[8]
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Proper disposal of Yohimbine-13C,d3 and all associated waste is critical to prevent

environmental contamination and accidental exposure. All waste must be treated as

hazardous.

Solid Waste: All disposable items, including gloves, coveralls, shoe covers, and

contaminated lab supplies (e.g., weigh boats, pipette tips), must be collected in a

designated, labeled hazardous waste container.

Liquid Waste: Unused solutions of Yohimbine-13C,d3 and contaminated solvents should be

collected in a separate, clearly labeled hazardous waste container. Do not mix with other

waste streams.

Container Disposal: Empty containers must be handled as hazardous waste unless

thoroughly decontaminated.

Regulatory Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines.

Emergency Procedures
Spill:

Evacuate the immediate area and alert colleagues.

If safe to do so, contain the spill with absorbent materials from a chemical spill kit.

Do not attempt to clean up a large spill without proper training and equipment. Contact your

institution's EHS department immediately.

All materials used for spill cleanup must be disposed of as hazardous waste.

Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek immediate medical

attention.[11]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[11][12]
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Preparation

Handling (in Containment)

Post-Handling

Disposal

1. Assemble Equipment & Reagents

2. Don Full PPE

3. Weigh Compound

4. Prepare Solution

5. Decontaminate Surfaces & Equipment

6. Doff PPE

7. Wash Hands

8. Dispose of Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of Yohimbine-13C,d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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